Cas no 899735-76-3 (N-(6-ethoxy-1,3-benzothiazol-2-yl)-5-nitro-N-(pyridin-2-yl)methylthiophene-2-carboxamide)

• Product Name: N-(6-ethoxy-1,3-benzothiazol-2-yl)-5-nitro-N-(pyridin-2-yl)methylthiophene-2-carboxamide
• CAS No: 899735-76-3
• MF: C₂₀H₁₆N₄O₄S₂
• MW: 440.495441436768
• CID: 5495039
• Update Time: 2025-11-06

N-(6-ethoxy-1,3-benzothiazol-2-yl)-5-nitro-N-(pyridin-2-yl)methylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(6-ethoxy-1,3-benzothiazol-2-yl)-5-nitro-N-(pyridin-2-ylmethyl)thiophene-2-carboxamide
• N-(6-ethoxy-1,3-benzothiazol-2-yl)-5-nitro-N-(pyridin-2-yl)methylthiophene-2-carboxamide

• Inchi： 1S/C20H16N4O4S2/c1-2-28-14-6-7-15-17(11-14)30-20(22-15)23(12-13-5-3-4-10-21-13)19(25)16-8-9-18(29-16)24(26)27/h3-11H,2,12H2,1H3
• InChI Key： GVQDWAXRHUTOND-UHFFFAOYSA-N
• SMILES： C1(C(N(C2=NC3=CC=C(OCC)C=C3S2)CC2=NC=CC=C2)=O)SC([N+]([O-])=O)=CC=1

Additional information on N-(6-ethoxy-1,3-benzothiazol-2-yl)-5-nitro-N-(pyridin-2-yl)methylthiophene-2-carboxamide

Introduction to N-(6-ethoxy-1,3-benzothiazol-2-yl)-5-nitro-N-(pyridin-2-yl)methylthiophene-2-carboxamide (CAS No. 899735-76-3)

N-(6-ethoxy-1,3-benzothiazol-2-yl)-5-nitro-N-(pyridin-2-yl)methylthiophene-2-carboxamide, identified by its CAS number 899735-76-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural features of this molecule, particularly the presence of functional groups such as the benzothiazole ring, nitro group, and pyridine moiety, contribute to its unique chemical and biological properties.

The benzothiazole core is a well-known pharmacophore that is frequently encountered in various bioactive molecules. Its aromatic system provides stability and reactivity, while the thiazole ring introduces sulfur atoms that can participate in hydrogen bonding and other interactions with biological targets. In particular, the 6-ethoxy-1,3-benzothiazol-2-yl substituent enhances the solubility and bioavailability of the compound, making it more suitable for further development into potential therapeutic agents.

The nitro group at the 5-position of the thiophene ring is another critical feature of this compound. Nitro groups are known to influence the electronic properties of molecules, often enhancing their reactivity and binding affinity to biological targets. This feature has been leveraged in various drug discovery efforts to develop compounds with improved pharmacological profiles. Additionally, the presence of a nitro group can facilitate further chemical modifications, allowing for the synthesis of analogs with tailored properties.

The pyridine moiety at the N-(pyridin-2-yl)methyl position adds another layer of complexity to the molecule. Pyridine rings are commonly found in bioactive compounds due to their ability to form hydrogen bonds and interact with metal ions. The specific substitution pattern on the pyridine ring in this compound may contribute to its selectivity for certain biological targets, making it a valuable scaffold for drug design.

In recent years, there has been a growing interest in developing novel therapeutic agents that target specific biological pathways associated with various diseases. N-(6-ethoxy-1,3-benzothiazol-2-yl)-5-nitro-N-(pyridin-2-yl)methylthiophene-2-carboxamide has been investigated for its potential applications in this context. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory responses and cancer progression.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the nitro group into the thiophene ring is particularly challenging due to its sensitivity to heat and light. However, modern synthetic techniques have enabled researchers to overcome these challenges and produce this compound in sufficient quantities for further studies.

Evaluation of the pharmacological properties of N-(6-ethoxy-1,3-benzothiazol-2-yl)-5-nitro-N-(pyridin-2-yl)methylthiophene-2-carboxamide has revealed several promising characteristics. In vitro assays have shown that this compound can modulate the activity of key enzymes such as COX enzymes and cytokine receptors. These findings suggest that it may have therapeutic potential in conditions where inflammation plays a significant role.

Furthermore, preclinical studies have indicated that this compound exhibits good oral bioavailability and moderate metabolic stability. These properties are essential for a drug candidate to reach effective concentrations at the target site without being rapidly metabolized or excreted by the body. The favorable pharmacokinetic profile observed with this compound makes it an attractive candidate for further development into a novel therapeutic agent.

The potential applications of N-(6-ethoxy-1,3-benzothiazol-2-yl)-5-nitro-N-(pyridin-2-yli)methylthiophene-carboxamide extend beyond anti-inflammatory therapy. Research is ongoing to explore its efficacy in treating other conditions such as neurodegenerative diseases and cancer. The unique structural features of this molecule provide a foundation for designing derivatives with enhanced potency and selectivity.

In conclusion, N-(6-Ethoxy-1,Benzothiazol-2-y)l]-5-nitro-N-()methylthiophene-carboxamide (CAS No.) is a multifaceted compound with significant potential in pharmaceutical research. Its structural complexity and favorable pharmacological properties make it a valuable scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this molecule, it is likely that N-(>6-Ethoxy>)-1,>Benzothiazol>)-carboxamide will play an important role in addressing various medical challenges.